Cas no 6951-23-1 (1,2,3-Oxadiazolium,3,3'-(1,6-hexanediyl)bis[5-hydroxy-, bis(inner salt))

• Product Name: 1,2,3-Oxadiazolium,3,3'-(1,6-hexanediyl)bis[5-hydroxy-, bis(inner salt)
• CAS No: 6951-23-1
• MF: C₁₀H₁₄N₄O₄
• MW: 254.242561817169
• CID: 510758
• PubChem ID: 543317
• Update Time: 2025-04-19

1,2,3-Oxadiazolium,3,3'-(1,6-hexanediyl)bis[5-hydroxy-, bis(inner salt) Chemical and Physical Properties

Names and Identifiers

• 3-[6-(5-oxidooxadiazol-3-ium-3-yl)hexyl]oxadiazol-3-ium-5-olate
• 1,6-Bis-(3,3'-sydnonyl)-hexan
• 3,3'-Hexamethylenebis(sydnone)
• 3,3'-Hexandiyl-bis-sydnon
• 3,3'-hexane-1,6-diyl-bis-sydnone
• 3,3'-hexanediyl-bis-sydnone
• AC1LBVZJ
• AG-G-70672
• CTK5D0221
• Hexamethylen-bis-sydnon
• Hexamethylenebissydnone
• N,N'-Hexamethylen-bis-sydnon
• N,N'-Hexamethylendisydnon
• NSC54673
• Sydnone,3'-hexamethylenedi-
• NSC-54673
• DTXSID20337542
• 6951-23-1
• 1,2,3-Oxadiazolium,3,3'-(1,6-hexanediyl)bis[5-hydroxy-, bis(inner salt)

• Inchi： 1S/C10H14N4O4/c15-9-7-13(11-17-9)5-3-1-2-4-6-14-8-10(16)18-12-14/h7-8H,1-6H2
• InChI Key： COUXKAGTXQOCAQ-UHFFFAOYSA-N
• SMILES： O1C(=C[N+](CCCCCC[N+]2C=C([O-])ON=2)=N1)[O-]

Computed Properties

• Exact Mass: 256.11728
• Monoisotopic Mass: 254.102
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 106Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 82.68

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds